Cas no 377766-03-5 (4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-2-phenyl-1,3-oxazol-5-amine)

• Product Name: 4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-2-phenyl-1,3-oxazol-5-amine
• CAS No: 377766-03-5
• MF: C₂₃H₂₇N₃O₄S
• MW: 441.543184518814
• CID: 5416872
• Update Time: 2025-05-20

4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-2-phenyl-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylphenyl)sulfonyl-N-(3-morpholin-4-ylpropyl)-2-phenyl-1,3-oxazol-5-amine
• 4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-2-phenyl-1,3-oxazol-5-amine

• Inchi： 1S/C23H27N3O4S/c1-18-8-10-20(11-9-18)31(27,28)23-22(24-12-5-13-26-14-16-29-17-15-26)30-21(25-23)19-6-3-2-4-7-19/h2-4,6-11,24H,5,12-17H2,1H3
• InChI Key： RUWCOKUHCHYZJQ-UHFFFAOYSA-N
• SMILES： O1C(NCCCN2CCOCC2)=C(S(C2=CC=C(C)C=C2)(=O)=O)N=C1C1=CC=CC=C1

Additional information on 4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-2-phenyl-1,3-oxazol-5-amine

Introduction to 4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-2-phenyl-1,3-oxazol-5-amine (CAS No. 377766-03-5)

The compound 4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-2-phenyl-1,3-oxazol-5-amine, identified by its CAS number 377766-03-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a sulfonyl group, a morpholine moiety, and an oxazole ring, makes it a versatile scaffold for designing novel therapeutic agents.

Recent studies have highlighted the importance of oxazole derivatives in the development of bioactive compounds. The oxazole ring, characterized by its five-membered structure containing two oxygen atoms, is known for its ability to enhance binding affinity and metabolic stability. In particular, 1,3-oxazol-5-amines have been explored for their pharmacological properties, including anti-inflammatory and antimicrobial activities. The incorporation of a phenyl group in the position 2 of the oxazole ring further modulates its electronic properties, making it an attractive candidate for further chemical modifications.

The sulfonyl group attached to the benzene ring at position 4 introduces additional polar interactions, which can improve solubility and binding efficacy in biological systems. This feature is particularly relevant in the design of drugs targeting protein receptors or enzymes. Furthermore, the morpholine moiety at position 3-(propyl) provides a secondary amine functionality that can participate in hydrogen bonding interactions. Morpholine derivatives are well-documented for their role in enhancing drug bioavailability and reducing toxicity.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of these structural features—sulfonyl, morpholine, and oxazole—suggests a multifaceted interaction with biological targets. For instance, studies have shown that sulfonyl-containing compounds often exhibit inhibitory effects on kinases and other enzymes involved in signal transduction pathways. Similarly, morpholine derivatives have been reported to interact with G-protein coupled receptors (GPCRs), which are critical targets for many therapeutic interventions.

Current research in medicinal chemistry increasingly emphasizes the use of computational methods to predict and optimize molecular properties. The virtual screening of databases has identified several hits with similar structures to 4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-2-phenyl-1,3-oxazol-5-amine, suggesting its utility as a starting point for further development. These computational approaches have accelerated the discovery process by allowing rapid evaluation of thousands of compounds based on their predicted binding affinities and physicochemical properties.

In vitro studies have begun to explore the biological activity of this compound. Initial assays have demonstrated promising results in inhibiting certain enzymatic targets relevant to inflammatory diseases. The ability of the sulfonyl group to engage in hydrophobic interactions with aromatic residues in proteins may contribute to its binding efficacy. Additionally, the presence of both hydrogen bond donors (amine nitrogen) and acceptors (oxygen atoms in the oxazole ring) enhances its potential for favorable interactions with biological macromolecules.

The morpholine ring has been particularly noted for its role in modulating pharmacokinetic properties. Morpholine derivatives are known to improve solubility and reduce metabolic clearance rates, which are critical factors for drug efficacy. This characteristic makes 4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-2-phenyl-1,3-oxazol-5-amine an attractive candidate for further optimization toward clinical applications.

Future directions in the study of this compound may involve structural modifications aimed at enhancing its potency and selectivity. For example, replacing the phenyl group with other aromatic or heterocyclic moieties could alter electronic distributions and binding affinities. Similarly, exploring different sulfonyl derivatives might reveal new pharmacophores with improved bioactivity profiles.

The integration of machine learning techniques into drug discovery has also shown promise for accelerating lead optimization processes. Predictive models based on large datasets can identify optimal substitutions around key functional groups without extensive experimental screening. This approach aligns well with the chemical diversity present in 4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-y]propyl]-2-phényl]-1{3}-oxyazol]-5-amine, providing numerous opportunities for structure-based design.

In conclusion,4-(4-methylbenzenesulfonyl)-N}-3{(morpholin}-4-y}ly]propyl]-2-phényl]-1{3}-oxyazol]-5-amine (CAS No.: 37776603_05) represents a promising scaffold for pharmaceutical innovation due to its unique structural features: sulfonyl, morpholine, and oxazole moieties combined into a single molecular entity. Its potential as an inhibitor of key biological targets positions it as a valuable candidate for further exploration in medicinal chemistry research programs aimed at developing novel therapeutic agents.